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Proper Disposal Procedures for EP1013
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Compound of Interest

Compound Name: EP1013

Cat. No.: B15582386

This document provides detailed procedures for the proper disposal of substances identified as
EP1013. It is critical to note that "EP1013" may refer to at least two distinct products: a
component of an epoxy resin flooring system and a research-grade caspase inhibitor. The
disposal protocols for these substances differ significantly due to their distinct chemical
compositions and associated hazards.

Section 1: EP1013 as a Flooring Component
(FLOOR EXPERT EP 1013 KOMPONENTA A)

This section outlines the disposal procedures for the epoxy resin component, "FLOOR
EXPERT EP 1013 KOMPONENTA A". This product is classified as hazardous, and disposal
must be conducted in accordance with local and national regulations.

Hazard Profile and Safety Precautions

Hazard Statements:

Causes skin irritation (H315).[1]

May cause an allergic skin reaction (H317).[1]

Causes serious eye irritation (H319).[1]

Toxic to aquatic life with long-lasting effects (H411).[1]

Personal Protective Equipment (PPE):
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o Wear protective gloves.[1]

e Wear eye and face protection.[1]

 In case of fire, wear a self-contained breathing apparatus.[1]

: o :

Property

Value

Reference

Hazardous Components

Reaction product: bisphenol-A-
(epichlorhydrin); epoxy resin
(number average molecular
weight < 700), bis-[4-(2,3-
epoxipropoxi)phenyl]propane,
Bisphenol-F-epichlorhydrin-
epoxy resin, oxirane,
mono[(C12-14-alkyloxy)methyl]

derivs.

[1]

Hazard Classifications

Skin Irrit. 2, Eye Irrit. 2, Skin
Sens. 1, Aquatic Chronic 2

[1]

Precautionary Statements

P261, P264, P273, P280,
P333 + P313, P391

[1]

Step-by-Step Disposal Protocol

e Containment:

o Prevent the product from entering drains, rivers, or lakes.[1]

o In case of a spill, collect the spillage to prevent environmental contamination.[1]

o Keep the chemical in its original container. Do not mix with other waste.[2]

o Waste Collection:

o For spills, use an absorbent material to collect the liquid.
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o Place all waste material, including contaminated absorbent materials and empty
containers, into a designated, labeled hazardous waste container.

o Handle uncleaned containers as you would the product itself.[2]
e Labeling:

o Clearly label the hazardous waste container with its contents ("Hazardous Waste: FLOOR
EXPERT EP 1013 KOMPONENTA A") and the associated hazard symbols.

o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated area away
from incompatible materials.

» Final Disposal:

o Dispose of the waste in accordance with local and national regulations for hazardous
chemical waste.[1] This typically involves arranging for collection by a licensed hazardous
waste disposal company.

o Contaminated fire extinguishing water must be collected separately and disposed of
according to local regulations; it must not be discharged into drains.[1]

Disposal Workflow Diagram
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Identify EP1013 Flooring Component Waste

:

Wear Appropriate PPE
(Gloves, Eye Protection)

Contain Spills & Prevent Entry to Drains

Collect Waste in a Labeled
Hazardous Waste Container

Store Container in a Designated Safe Area

Arrange for Licensed

Hazardous Waste Disposal

Document Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the disposal of EP1013 flooring component.

Section 2: EP1013 as a Caspase Inhibitor

This section addresses the disposal of EP1013, a broad-spectrum caspase inhibitor used in
research. Specific safety data sheets for this compound are not readily available in the public
domain. However, based on information for similar caspase inhibitors and general laboratory
chemical safety guidelines, a cautious approach to disposal is recommended. One safety data
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sheet for a "Caspase-3 Inhibitor III" indicates it is not considered a hazardous substance under
OSHA's Hazard Communication Standard.[3] Nevertheless, it is prudent to handle all research
chemicals with care.

Safety and Handling Precautions

o General Handling: Avoid ingestion and inhalation. Avoid contact with skin, eyes, or clothing.

[3]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and lab coat.[3]

o Storage: The solid product is typically stored at -20°C for long-term stability.[4] Solutions in
solvents like DMSO are stored at -80°C.[4]

: . E

Property Value Reference
Molecular Formula CisH23FN206 [4]
Molecular Weight 382.38 g/mol [4]
Storage (Powder) -20°C for up to 3 years [4]
Storage (Solvent) -80°C for up to 1 year [4]
N 60 mg/mL in DMSO (156.91
Solubility [4]
mM)

Step-by-Step Disposal Protocol

o Small Quantities (Solid):

o For trace amounts or minor spills of the solid, carefully sweep up the material, avoiding
dust formation, and place it into a suitable, sealed container for disposal.[3]

e Solutions:
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o Small quantities of solutions, particularly if diluted in a non-hazardous solvent, should be
collected in a designated waste container for chemical waste.

o Do not pour solutions down the drain unless explicitly permitted by your institution's safety
office for non-hazardous materials.

e Labeling:

o Label the waste container with the chemical name ("EP1013 Caspase Inhibitor") and any
solvents used.

» Final Disposal:

o Dispose of the waste through your institution's chemical waste management program. This
ensures compliance with all applicable regulations.

o Even if a compound is not officially classified as hazardous, it is best practice to dispose of
it as chemical waste rather than in the regular trash.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15582386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Identify EP1013 Caspase Inhibitor Waste
(Solid or Solution)

:

Wear Standard Laboratory PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a Labeled

Chemical Waste Container

Store Waste Container in a
Designated Laboratory Area

Follow Institutional Chemical

Waste Disposal Procedures

Click to download full resolution via product page

Caption: Workflow for the disposal of EP1013 caspase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for EP1013]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582386#ep1013-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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